Cas no 75626-12-9 (4-Phenyl-1,2,3,4-tetrahydroisoquinoline)
4-Phenyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,1,2,3,4-tetrahydro-4-phenyl-
- 4-Phenyl-1,2,3,4-tetrahydroisoquinoline
- 4-PHENYL-1,2,3,4-TETRAHYDROISOQUINOLINE HYDROCHLORIDE
- 4-phenyl-1,2,3,4-tetrahydro-isoquinoline
- 4-Phenyl-1,2,3,4-tetrahydroisoquinolineHCl
- 4-phenyl-tetrahydroisoquinoline
- Q27190592
- OSZMNJRKIPAVOS-UHFFFAOYSA-N
- AM807442
- BPBio1_001319
- Isoquinoline, 1,2,3,4-tetrahydro-4-phenyl-
- NCGC00024755-02
- EN300-40791
- 4-Phenyl-1,2,3,4-tetrahydroisoquinoline, HCl
- SCHEMBL1076323
- MFCD00848693
- 75626-12-9
- PD043608
- BDBM50017044
- SCHEMBL15096889
- AKOS009115056
- 3-(3,5-DIMETHYL-[1,2,4]TRIAZOL-1-YL)-PROPIONICACID
- CHEMBL283130
- BRD-A40504327-001-01-4
- Biomol-NT_000058
- 4-phenyltetrahydroisoquinoline
- CHEBI:111163
- BS-14064
- AK-967/11077005
- G58721
-
- MDL: MFCD00848693
- Inchi: 1S/C15H15N/c1-2-6-12(7-3-1)15-11-16-10-13-8-4-5-9-14(13)15/h1-9,15-16H,10-11H2
- InChI Key: OSZMNJRKIPAVOS-UHFFFAOYSA-N
- SMILES: N1CC2C=CC=CC=2C(C2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 245.09700
- Monoisotopic Mass: 209.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Color/Form: 。
- Density: 1.065
- Boiling Point: 374.6°C at 760 mmHg
- Flash Point: 180.4°C
- PSA: 12.03000
- LogP: 4.05250
- Solubility: 。
4-Phenyl-1,2,3,4-tetrahydroisoquinoline Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Phenyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144015-1g |
4-Phenyl-1,2,3,4-tetrahydroisoquinoline |
75626-12-9 | 95% | 1g |
$*** | 2023-05-29 | |
| TRC | P337028-10mg |
4-Phenyl-1,2,3,4-tetrahydroisoquinoline |
75626-12-9 | 10mg |
$ 150.00 | 2023-04-15 | ||
| TRC | P337028-25mg |
4-Phenyl-1,2,3,4-tetrahydroisoquinoline |
75626-12-9 | 25mg |
$ 293.00 | 2023-04-15 | ||
| Chemenu | CM144015-1g |
4-Phenyl-1,2,3,4-tetrahydroisoquinoline |
75626-12-9 | 95% | 1g |
$507 | 2021-08-05 | |
| Alichem | A189006733-1g |
4-Phenyl-1,2,3,4-tetrahydroisoquinoline |
75626-12-9 | 95% | 1g |
$459.90 | 2023-09-01 | |
| Enamine | EN300-40791-0.05g |
4-phenyl-1,2,3,4-tetrahydroisoquinoline |
75626-12-9 | 95% | 0.05g |
$177.0 | 2023-02-10 | |
| Enamine | EN300-40791-0.1g |
4-phenyl-1,2,3,4-tetrahydroisoquinoline |
75626-12-9 | 95% | 0.1g |
$265.0 | 2023-02-10 | |
| Enamine | EN300-40791-0.25g |
4-phenyl-1,2,3,4-tetrahydroisoquinoline |
75626-12-9 | 95% | 0.25g |
$377.0 | 2023-02-10 | |
| Enamine | EN300-40791-0.5g |
4-phenyl-1,2,3,4-tetrahydroisoquinoline |
75626-12-9 | 95% | 0.5g |
$594.0 | 2023-02-10 | |
| Enamine | EN300-40791-1.0g |
4-phenyl-1,2,3,4-tetrahydroisoquinoline |
75626-12-9 | 95% | 1g |
$0.0 | 2023-06-08 |
4-Phenyl-1,2,3,4-tetrahydroisoquinoline Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 4-Phenyl-1,2,3,4-tetrahydroisoquinoline
4-Phenyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 75626-12-9): A Comprehensive Overview
4-Phenyl-1,2,3,4-tetrahydroisoquinoline, identified by its CAS number 75626-12-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this compound consists of a benzene ring fused with a piperidine ring, making it a valuable scaffold for drug discovery and development.
The< strong>tetrahydroisoquinoline moiety is particularly noteworthy due to its presence in numerous natural alkaloids and pharmacologically active agents. Its unique chemical properties, including a rigid bicyclic structure and a nitrogen atom capable of forming hydrogen bonds, contribute to its versatility in biological interactions. These characteristics have positioned 4-Phenyl-1,2,3,4-tetrahydroisoquinoline as a compound of great interest in the synthesis of novel therapeutic agents.
In recent years, significant advancements in the field of medicinal chemistry have highlighted the potential of< strong>tetrahydroisoquinoline derivatives as pharmacological tools. Research has demonstrated that these compounds exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, and anticancer properties. The< strong>4-Phenyl substituent in particular has been shown to modulate various enzymatic pathways and receptor interactions, making it a crucial element in the design of targeted therapies.
One of the most compelling areas of research involving 4-Phenyl-1,2,3,4-tetrahydroisoquinoline is its role in neurodegenerative diseases. Studies have indicated that derivatives of this compound can interact with neurotransmitter systems, potentially offering therapeutic benefits in conditions such as Parkinson's disease and Alzheimer's disease. The ability to modulate dopaminergic and cholinergic pathways has made this class of compounds attractive candidates for further investigation.
The synthesis of< strong>4-Phenyl-1,2,3,4-tetrahydroisoquinoline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the< strong>phenyl substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications.
The pharmacokinetic properties of 4-Phenyl-1,2,3,4-tetrahydroisoquinoline are another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have provided valuable insights into its metabolic pathways and interactions with cytochrome P450 enzymes, which are crucial for predicting drug efficacy and safety.
In addition to its pharmacological significance,< strong>4-Phenyl-1,2,3,4-tetrahydroisoquinoline has found applications in chemical biology research. Its structural features make it an excellent tool for studying enzyme mechanisms and receptor binding affinities. By using this compound as a probe molecule, researchers can gain deeper insights into complex biological processes and develop new strategies for drug design.
The future prospects for< strong>tetrahydroisoquinoline-based therapeutics, including 4-Phenyl-1,2,3,4-tetrahydroisoquinoline, are promising. Ongoing research efforts are focused on identifying new derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between chemists、biologists、and clinicians are essential for translating laboratory findings into clinical applications that can improve patient outcomes.
In conclusion,< strong>4-Phenyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 75626-12-9) represents a fascinating compound with significant potential in pharmaceutical development. Its unique structural features、biological activities、and synthetic accessibility make it a cornerstone in modern drug discovery. As research continues to uncover new applications for this molecule,its importance in medicine is likely to grow even further.
75626-12-9 (4-Phenyl-1,2,3,4-tetrahydroisoquinoline) Related Products
- 110841-71-9(4-Methyl-1,2,3,4-tetrahydroisoquinoline)
- 350508-38-2((4S)-4-Methyl-1,2,3,4-tetrahydroisoquinoline)
- 110851-65-5(Poly(3-decylthiophene-2,5-diyl), regiorandom)
- 68858-27-5(12-Phenyl-7,12-dihydro-5H-6,12-methanodibenzo[c,f]azocine)
- 827309-94-4(Isoquinoline, 2-(2,2-diphenylethyl)-1,2,3,4-tetrahydro-)
- 99087-42-0(2-Methyl-4-phenyl-1,2,3,4-tetrahydroisoquinoline)
- 67280-33-5( )
- 6109-35-9(4-Phenyl-1,2,3,4-tetrahydroisoquinoline Hydrochloride)
- 1267865-80-4(4,7-Dimethyl-1,2,3,4-tetrahydroisoquinoline)
- 89160-45-2(Isoquinoline,1,2,3,4-tetrahydro-4-phenyl-, (4R)-)